Cas no 2166234-19-9 ((1R,2R)-2-Fluoro-N-(2-methoxyethyl)cyclopentan-1-amine)

• Product Name: (1R,2R)-2-Fluoro-N-(2-methoxyethyl)cyclopentan-1-amine
• CAS No: 2166234-19-9
• MF: C₈H₁₆FNO
• MW: 161.2171459198
• CID: 5043936
• Update Time: 2025-10-28

(1R,2R)-2-Fluoro-N-(2-methoxyethyl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-2-fluoro-N-(2-methoxyethyl)cyclopentan-1-amine
• (1R,2R)-2-Fluoro-N-(2-methoxyethyl)cyclopentan-1-amine

• Inchi： 1S/C8H16FNO/c1-11-6-5-10-8-4-2-3-7(8)9/h7-8,10H,2-6H2,1H3/t7-,8-/m1/s1
• InChI Key： QDOQVAZPHXSVHY-HTQZYQBOSA-N
• SMILES： F[C@@H]1CCC[C@H]1NCCOC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 110
• XLogP3: 1
• Topological Polar Surface Area: 21.3

Additional information on (1R,2R)-2-Fluoro-N-(2-methoxyethyl)cyclopentan-1-amine

Comprehensive Overview of (1R,2R)-2-Fluoro-N-(2-methoxyethyl)cyclopentan-1-amine (CAS No. 2166234-19-9)

The compound (1R,2R)-2-Fluoro-N-(2-methoxyethyl)cyclopentan-1-amine (CAS No. 2166234-19-9) is a chiral fluorinated cyclopentane derivative with significant potential in pharmaceutical and agrochemical research. Its unique stereochemistry and functional groups make it a valuable intermediate for the synthesis of bioactive molecules. The presence of a fluoro group and a methoxyethyl amine moiety enhances its metabolic stability and binding affinity, which are critical factors in drug design. Researchers are increasingly focusing on such fluorinated compounds due to their ability to improve pharmacokinetic properties.

In recent years, the demand for chiral building blocks like (1R,2R)-2-Fluoro-N-(2-methoxyethyl)cyclopentan-1-amine has surged, driven by the growing emphasis on enantioselective synthesis in the pharmaceutical industry. This compound is particularly relevant in the development of central nervous system (CNS) therapeutics, where fluorinated amines are known to enhance blood-brain barrier penetration. Its CAS No. 2166234-19-9 is frequently searched in academic and industrial databases, reflecting its importance in modern medicinal chemistry.

The synthesis of (1R,2R)-2-Fluoro-N-(2-methoxyethyl)cyclopentan-1-amine involves stereocontrolled fluorination and subsequent functionalization, which are topics of high interest in organic chemistry forums. Users often search for "fluorination techniques in cyclopentane derivatives" or "applications of chiral amines in drug discovery," highlighting the compound's relevance to current research trends. Its structural features align with the broader interest in green chemistry and sustainable synthesis, as researchers seek efficient methods to reduce waste and improve yields.

From a commercial perspective, (1R,2R)-2-Fluoro-N-(2-methoxyethyl)cyclopentan-1-amine is available through specialized chemical suppliers, often listed under its CAS No. 2166234-19-9. Its applications extend beyond pharmaceuticals to include catalysis and material science, where its chiral properties are exploited for asymmetric transformations. The compound's stability under various conditions makes it a versatile candidate for further derivatization, a feature highly valued by synthetic chemists.

In conclusion, (1R,2R)-2-Fluoro-N-(2-methoxyethyl)cyclopentan-1-amine (CAS No. 2166234-19-9) represents a promising scaffold in the design of novel therapeutics and functional materials. Its combination of fluorine and chiral amine functionalities positions it at the forefront of contemporary chemical research, addressing key challenges in drug development and molecular design. As interest in fluorinated compounds continues to grow, this compound is likely to remain a focal point for innovation and discovery.